Cas no 1669414-61-2 (Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester)

• Product Name: Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester
• CAS No: 1669414-61-2
• MF: C₂₀H₂₅BN₂O₄
• MW: 368.234505414963
• MDL: MFCD32661454
• CID: 5143216
• PubChem ID: 145875230
• Update Time: 2025-05-22

Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-methoxyphenyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 1669414-61-2
• 1-(2-Methoxyphenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-(2-methoxyphenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 3-(2-METHOXYPHENYL)-1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• AS-78037
• D94197
• Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester

• MDL： MFCD32661454
• Inchi： 1S/C20H25BN2O4/c1-19(2)20(3,4)27-21(26-19)14-10-12-15(13-11-14)22-18(24)23-16-8-6-7-9-17(16)25-5/h6-13H,1-5H3,(H2,22,23,24)
• InChI Key： TXTKPXSTSCAMJM-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OC)C(NC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1)=O

Computed Properties

• Exact Mass: 368.1907374g/mol
• Monoisotopic Mass: 368.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester

Comprehensive Overview of Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester (CAS No. 1669414-61-2)

The compound Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester (CAS No. 1669414-61-2) is a highly specialized boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. Its unique structure, featuring a pinacol ester group and a urea linkage, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and polymer chemistry. Researchers and industries are increasingly interested in this compound due to its stability, reactivity, and potential to streamline complex synthetic pathways.

One of the key features of Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester is its role in boron-based catalysis and bioconjugation. The phenylboronic acid moiety is known for its ability to form reversible covalent bonds with diols, making it invaluable in glucose sensing, targeted drug delivery, and diagnostic applications. Recent advancements in click chemistry and bioorthogonal reactions have further amplified its relevance, particularly in the development of next-generation therapeutics and smart materials.

From an industrial perspective, the demand for CAS No. 1669414-61-2 is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies leverage its urea functionality to design novel enzyme inhibitors and receptor modulators, addressing unmet medical needs in oncology, neurology, and metabolic disorders. Additionally, its pinacol ester group enhances solubility and handling, reducing logistical challenges in large-scale production.

Environmental and sustainability considerations are also shaping the discourse around Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester. As the chemical industry shifts toward green chemistry principles, this compound’s compatibility with aqueous reaction conditions and low toxicity profile positions it as a preferred choice for eco-friendly synthesis. Researchers are exploring its use in biodegradable polymers and renewable energy applications, aligning with global efforts to reduce carbon footprints.

In the context of AI-driven drug discovery, CAS No. 1669414-61-2 has emerged as a focal point for machine learning models predicting molecular interactions. Its structural complexity and functional diversity provide rich datasets for training algorithms, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation underscores its transformative potential in precision medicine.

For laboratory professionals, handling Pinacol 4-(2-methoxyphenyl urea) phenylboronic acid pinacol ester requires attention to storage conditions and compatibility with common reagents. Its stability under inert atmospheres and resistance to hydrolysis make it a reliable reagent, though precautions are advised to avoid prolonged exposure to moisture. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify purity and monitor reaction progress.

Looking ahead, the compound’s adaptability to nanotechnology and surface functionalization opens new avenues for innovation. From biosensors to drug-eluting coatings, its integration into advanced materials is poised to redefine industrial standards. As interdisciplinary research expands, CAS No. 1669414-61-2 will undoubtedly remain at the forefront of scientific and technological breakthroughs.